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Compound of Interest

Compound Name: hACC2-IN-1

Cat. No.: B7558617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation of a stock solution of

hACC2-IN-1, a potent acetyl-CoA carboxylase 2 (ACC2) inhibitor, using dimethyl sulfoxide

(DMSO) as the solvent.[1] Proper preparation of stock solutions is critical for ensuring the

accuracy and reproducibility of experimental results. This document outlines the necessary

materials, step-by-step procedures, and storage recommendations to maintain the integrity and

stability of the compound.

Introduction to hACC2-IN-1
hACC2-IN-1 is a potent inhibitor of the human acetyl-CoA carboxylase 2 (ACC2) enzyme, with

an IC₅₀ value of 2.5 μM.[1] ACC2 is a key enzyme in the regulation of fatty acid metabolism,

making it a target of interest in obesity research.[1] Accurate and consistent preparation of

hACC2-IN-1 solutions is paramount for reliable in vitro and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for hACC2-IN-1 and DMSO.
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Property Value Source

hACC2-IN-1

Molecular Formula C₂₃H₃₂N₂O₄S [1]

Molecular Weight 432.58 g/mol [1]

Appearance White to off-white solid [1]

Solubility in DMSO 100 mg/mL (231.17 mM) [1]

DMSO

Molecular Formula (CH₃)₂SO

Molecular Weight 78.13 g/mol

Density 1.10 g/mL

Purity ≥99.9%

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of hACC2-IN-1 in DMSO.

This is a common concentration for initial stock solutions, which can then be further diluted for

various experimental needs.

Materials and Equipment
hACC2-IN-1 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)[1]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedural Workflow
The following diagram illustrates the workflow for preparing the hACC2-IN-1 stock solution.
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Workflow for hACC2-IN-1 Stock Solution Preparation

Preparation

Execution

Storage

Gather Materials and Equipment

Don Personal Protective Equipment

Calculate Required Mass and Volume

Weigh hACC2-IN-1

Proceed to Execution

Add DMSO to the Compound

Dissolve the Compound (Vortex/Sonicate)

Aliquot the Stock Solution

Proceed to Storage

Store at -20°C or -80°C

Label Aliquots Clearly
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Caption: A flowchart outlining the key steps from material preparation to the final storage of the

hACC2-IN-1 stock solution.

Step-by-Step Method
Calculations:

To prepare a 10 mM stock solution, the required mass of hACC2-IN-1 and volume of

DMSO must be calculated.

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass = 0.010 mol/L x 0.001 L x 432.58 g/mol x 1000 mg/g = 4.3258 mg

The required volume of DMSO will be 1 mL.

Weighing the Compound:

Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

Carefully weigh out the calculated mass of hACC2-IN-1 powder into the tube.

Dissolving the Compound:

Add the calculated volume of DMSO to the tube containing the hACC2-IN-1 powder.

Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

If the compound does not dissolve easily, brief sonication in an ultrasonic bath may be

necessary to facilitate dissolution.[1] Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7558617?utm_src=pdf-body
https://www.benchchem.com/product/b7558617?utm_src=pdf-body
https://www.benchchem.com/product/b7558617?utm_src=pdf-body
https://www.benchchem.com/product/b7558617?utm_src=pdf-body
https://www.medchemexpress.com/hacc2-in-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7558617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispense the desired volume of the stock solution into sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C. For long-term storage

(up to 6 months), store at -80°C.[1]

Signaling Pathway Context
hACC2-IN-1 exerts its effect by inhibiting the ACC2 enzyme, which is involved in the fatty acid

synthesis pathway. The diagram below illustrates the simplified signaling context.
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Caption: Diagram showing hACC2-IN-1's inhibitory action on ACC2, leading to reduced

Malonyl-CoA and subsequent promotion of fatty acid oxidation.

Safety Precautions
Always handle hACC2-IN-1 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for hACC2-IN-1 and DMSO for detailed safety and

handling information.

DMSO is known to facilitate the absorption of other chemicals through the skin. Exercise

caution to avoid skin contact.

Conclusion
The protocol detailed in these application notes provides a reliable method for preparing a

stock solution of hACC2-IN-1 in DMSO. Adherence to these guidelines will help ensure the

quality and consistency of the stock solution, leading to more accurate and reproducible

experimental outcomes in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7558617?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7558617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

